Cas no 1286699-43-1 (5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine)

• Product Name: 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine
• CAS No: 1286699-43-1
• MF: C₁₃H₁₃N₅O₂
• MW: 271.274621725082
• CID: 6267990
• PubChem ID: 52907510
• Update Time: 2025-06-21

5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine
• VU0533312-1
• F6142-0140
• AKOS022135394
• 2-(3,4-dihydro-2H-quinolin-1-yl)-5-nitropyrimidin-4-amine
• 1286699-43-1
• 2-(3,4-dihydroquinolin-1(2H)-yl)-5-nitropyrimidin-4-amine

• Inchi： 1S/C13H13N5O2/c14-12-11(18(19)20)8-15-13(16-12)17-7-3-5-9-4-1-2-6-10(9)17/h1-2,4,6,8H,3,5,7H2,(H2,14,15,16)
• InChI Key： GQDZGEROESYWCY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(=NC=1N)N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 271.10692467g/mol
• Monoisotopic Mass: 271.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine

Introduction to 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine (CAS No. 1286699-43-1)

5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 1286699-43-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The nitro group and the tetrahydroquinoline moiety are key structural elements that contribute to its unique chemical properties and biological interactions.

The nitro group in the molecular structure of this compound plays a crucial role in its reactivity and interaction with biological targets. Nitro compounds are well-known for their ability to participate in various chemical reactions, including redox processes, which are essential in many biological pathways. The presence of the nitro group in 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine suggests that it may exhibit potent effects on enzymes and receptors involved in these pathways.

On the other hand, the tetrahydroquinoline moiety is another critical component of this compound. Tetrahydroquinolines are a class of heterocyclic compounds that have been widely studied for their pharmacological properties. They are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the tetrahydroquinoline ring into the structure of 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine enhances its potential as a lead compound for drug discovery.

Recent research has highlighted the importance of 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine in the development of novel therapeutic strategies. Studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in cancer progression. The nitro group and tetrahydroquinoline moiety work synergistically to modulate these targets, leading to potential therapeutic benefits.

In particular, investigations have focused on the anti-cancer properties of this compound. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine has been shown to disrupt these pathways by inhibiting key enzymes and receptors involved in cancer cell growth and survival. This makes it a promising candidate for further development as an anti-cancer agent.

Additionally, the compound has shown potential in other therapeutic areas. For instance, studies have suggested that it may have anti-inflammatory effects by modulating inflammatory pathways. Inflammation is a common feature of many chronic diseases, including arthritis and cardiovascular disorders. Therefore, 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amine could serve as a valuable tool in developing treatments for these conditions.

The synthesis of 5-nitro-2-(1,2,3,4-tetrahydroquinolin-1-yl)pyrimidin-4-amino involves multiple steps and requires precise control over reaction conditions. The introduction of the nitro group into the tetrahydroquinoline framework necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including catalytic methods that minimize side reactions.

One of the key challenges in working with this compound is its sensitivity to environmental factors such as light and moisture. These conditions can influence its stability and reactivity during storage and handling. Therefore，specialized storage conditions are required to maintain its integrity until it is used in further studies or applications.

Future research on 5-nitro-[email protected]-(tetrahydropyridine)-[email protected] (CAS No.) is expected to expand its therapeutic applications. By understanding its mechanisms of action and optimizing its chemical properties，scientists can develop more effective derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between chemists，biologists，and pharmacologists will be crucial in translating these findings into clinical applications.

The growing interest in natural product-inspired drug discovery has also influenced research on this compound。Tetrahydroquinolines，for example，are often derived from natural sources，and their structural motifs have been successfully incorporated into synthetic molecules with therapeutic potential。The nitration of these structures introduces additional functional groups that can enhance their biological activity。

In conclusion，5-nitro-[email protected](tetrahydropyridine)-[email protected](CAS No.) represents a promising candidate for further exploration in pharmaceutical research。Its unique structural features，combined with recent findings on its biological activities，make it a valuable asset in the development of novel therapeutic agents。As research continues，this compound is likely to play an increasingly important role in addressing various medical challenges。